Cas no 6339-37-3 (N-(1,3-benzodioxol-5-ylmethyl)aniline)

• Product Name: N-(1,3-benzodioxol-5-ylmethyl)aniline
• CAS No: 6339-37-3
• MF: C₁₄H₁₄ClNO₂
• MW: 263.719462871552
• CID: 960077
• PubChem ID: 24181967
• Update Time: 2025-04-19

N-(1,3-benzodioxol-5-ylmethyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-ylmethyl)aniline
• Benzo[1,3]dioxol-5-ylmethyl-phenyl-amine
• N-(1,3-benzodioxol-5-ylmethyl)aniline,hydrochloride
• NSC119555
• DTXSID10979556
• 6339-37-3
• N-[(2H-1,3-Benzodioxol-5-yl)methyl]aniline--hydrogen chloride (1/1)
• NSC13018
• NSC-13018
• NSC-119555

• Inchi： 1S/C14H13NO2.ClH/c1-2-4-12(5-3-1)15-9-11-6-7-13-14(8-11)17-10-16-13;/h1-8,15H,9-10H2;1H
• InChI Key： OEMORSCFQRNWTE-UHFFFAOYSA-N
• SMILES： Cl.O1COC2=CC=C(C=C12)CNC1C=CC=CC=1

Computed Properties

• Exact Mass: 227.09469
• Monoisotopic Mass: 263.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49